Cas no 1152600-29-7 (N-ethyl-3-sulfamoylbenzamide)

• Product Name: N-ethyl-3-sulfamoylbenzamide
• CAS No: 1152600-29-7
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 6237308
• PubChem ID: 43089872
• Update Time: 2025-05-22

N-ethyl-3-sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-sulfamoylbenzamide
• EN300-1249267
• CS-0295032
• 1152600-29-7
• AKOS008931819

• Inchi： 1S/C9H12N2O3S/c1-2-11-9(12)7-4-3-5-8(6-7)15(10,13)14/h3-6H,2H2,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： NCFCRVHZKBSWRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NCC)=O)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.6Ų

Additional information on N-ethyl-3-sulfamoylbenzamide

N-Ethyl-3-Sulfamoylbenzamide: A Comprehensive Overview

N-Ethyl-3-Sulfamoylbenzamide, also known by its CAS number 1152600-29-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of extensive research, particularly in the development of novel therapeutic agents. The name itself is derived from its structural components: the benzamide group and the sulfamoyl substituent at the 3-position of the benzene ring, with an ethyl group attached to the nitrogen atom.

The molecular structure of N-Ethyl-3-Sulfamoylbenzamide consists of a benzene ring substituted with a sulfamoyl group (-SO₂NH-) at position 3 and an ethyl group (-CH₂CH₃) attached to the nitrogen atom of the amide group. This configuration imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the context of drug discovery.

One of the most notable aspects of N-Ethyl-3-Sulfamoylbenzamide is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for constructing molecules with specific biological activities. For instance, modifications to the sulfamoyl group have been shown to influence the compound's solubility, stability, and bioavailability. This has led to its use in designing drugs targeting various diseases, including cancer and inflammatory conditions.

Recent advancements in synthetic methodologies have further enhanced our ability to synthesize N-Ethyl-3-Sulfamoylbenzamide and its derivatives efficiently. One such method involves the coupling reaction between 3-sulfamoylbenzoic acid and ethylamine under appropriate conditions. This approach not only ensures high yields but also allows for precise control over the substituents on the benzene ring, enabling fine-tuning of the compound's properties.

The pharmacological profile of N-Ethyl-3-Sulfamoylbenzamide has been extensively studied in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory activity. Furthermore, studies using animal models have shown promising results in reducing inflammation and oxidative stress, highlighting its therapeutic potential.

In addition to its pharmacological applications, N-Ethyl-3-Sulfamoylbenzamide has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis and drug delivery systems. Recent research has explored its use as a linker in peptide-based drug delivery systems, where it enhances stability and improves drug targeting.

The future prospects for N-Ethyl-3-Sulfamoylbenzamide are highly promising. With ongoing research focusing on optimizing its synthesis and exploring new biological targets, this compound is expected to play an increasingly important role in both academic research and industrial applications. Its versatility as a chemical building block ensures that it will remain a focal point for innovation in various scientific domains.

In conclusion, N-Ethyl-3-Sulfamoylbenzamide, with its distinctive structure and diverse functional groups, continues to be a subject of intense scientific interest. As research progresses, this compound is poised to contribute significantly to advancements in medicine, materials science, and beyond.